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Introduction:

Steviol glycosides, extracted from the leaves of Stevia rebaudiana, are a class of natural, non-

caloric sweeteners. Among these, stevioside is one of the most abundant. Enzymatic hydrolysis

offers a precise and efficient method to modify stevioside and produce other valuable steviol

glycosides, such as steviolbioside. Steviolbioside is a rare sweetener also found in Stevia

leaves and has garnered interest for its potential bioactive properties.[1] This document

provides detailed protocols for the enzymatic conversion of stevioside to steviolbioside, the

purification of the product, and its quantitative analysis.

The enzymatic hydrolysis of stevioside to steviolbioside is achieved through the specific

action of β-galactosidase, which selectively cleaves the ester linkage of the glucose moiety at

the C-19 carboxyl group of the steviol backbone. This targeted hydrolysis leaves the sophorose

group at the C-13 hydroxyl position intact, resulting in the formation of steviolbioside.

Experimental Protocols
Enzymatic Hydrolysis of Stevioside
This protocol details the enzymatic conversion of stevioside to steviolbioside using β-

galactosidase from Kluyveromyces lactis.
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Materials:

Stevioside (≥95% purity)

β-galactosidase from Kluyveromyces lactis (e.g., Maxilact® LG 2000)

Potassium phosphate buffer (0.1 M, pH 7.0)

Deionized water

Reaction vessel (e.g., stirred-tank reactor or shaker flask)

Water bath or incubator with temperature control

pH meter

Procedure:

Substrate Preparation: Prepare a 25 mg/mL solution of stevioside in 0.1 M potassium

phosphate buffer (pH 7.0). Ensure the stevioside is completely dissolved.

Enzyme Addition: Add β-galactosidase to the stevioside solution at an enzyme loading of

9000 Units per gram of stevioside.[2]

Reaction Incubation: Incubate the reaction mixture at 40°C with continuous gentle agitation

for 12 hours.[2]

Reaction Monitoring (Optional): At various time points (e.g., 2, 4, 6, 8, 10, 12 hours), a small

aliquot of the reaction mixture can be withdrawn for analysis by HPLC to monitor the

progress of the conversion.

Enzyme Inactivation: After 12 hours, terminate the reaction by heating the mixture to 90-

100°C for 10 minutes to denature and inactivate the enzyme.

Clarification: Centrifuge the reaction mixture at 5000 x g for 15 minutes to pellet the

denatured enzyme and any other insoluble materials.
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Supernatant Collection: Carefully collect the supernatant containing the steviolbioside for

subsequent purification.

Purification of Steviolbioside
This protocol describes the purification of steviolbioside from the reaction mixture using

macroporous resin chromatography.

Materials:

Supernatant from the enzymatic hydrolysis reaction

Macroporous adsorbent resin (e.g., Diaion HP-20)

Chromatography column

Deionized water

Ethanol

Rotary evaporator

Procedure:

Column Preparation: Pack a chromatography column with the macroporous resin and

equilibrate the column by washing with deionized water.

Sample Loading: Load the supernatant from the hydrolysis reaction onto the equilibrated

column.

Washing: Wash the column with several bed volumes of deionized water to remove

unreacted starting materials, salts, and other polar impurities.

Elution: Elute the adsorbed steviolbioside from the resin using an ethanol-water mixture

(e.g., 70:30 v/v).

Fraction Collection: Collect the eluate fractions and monitor the presence of steviolbioside
using Thin Layer Chromatography (TLC) or HPLC.
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Solvent Evaporation: Pool the fractions containing pure steviolbioside and concentrate

them under reduced pressure using a rotary evaporator to remove the ethanol and water.

Drying: Dry the resulting purified steviolbioside under vacuum to obtain a solid powder.

Quantitative Analysis of Stevioside and Steviolbioside
by HPLC
This protocol provides a High-Performance Liquid Chromatography (HPLC) method for the

separation and quantification of stevioside and steviolbioside.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and 10

mmol/L sodium phosphate buffer (pH 2.6) in a 32:68 (v/v) ratio.[3]

Flow Rate: 1.0 mL/min.[3]

Column Temperature: 40°C.[3]

Detection: UV detection at 210 nm.

Injection Volume: 20 µL.[3]

Procedure:

Standard Preparation: Prepare stock solutions of stevioside and steviolbioside standards of

known concentrations in the mobile phase. From the stock solutions, prepare a series of

calibration standards at different concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

Sample Preparation: Dilute the samples from the enzymatic hydrolysis and purification steps

with the mobile phase to a concentration within the calibration range. Filter the samples

through a 0.45 µm syringe filter before injection.
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Analysis: Inject the standards and samples onto the HPLC system.

Quantification: Identify the peaks for stevioside and steviolbioside based on their retention

times compared to the standards. Construct a calibration curve by plotting the peak area

versus the concentration for each standard. Use the calibration curve to determine the

concentration of stevioside and steviolbioside in the unknown samples.

Data Presentation
Table 1: Optimal Reaction Conditions for Enzymatic Hydrolysis of Stevioside to Steviolbioside

Parameter Optimal Value Reference

Enzyme
β-galactosidase

(Kluyveromyces lactis)
[2]

Substrate Concentration 25 mg/mL [2]

pH 7.0 [2]

Temperature 40°C [2]

Enzyme Loading 9000 U/g of stevioside [2]

Reaction Time 12 hours [2]

Table 2: Performance of β-galactosidase in the Hydrolysis of Stevioside

Enzyme Source
Conversion Rate
(%)

Yield of
Steviolbioside (%)

Reference

Kluyveromyces lactis >95 96 [2]

Aspergillus sp.
Not specified for

steviolbioside
-

Sulfolobus solfataricus
Not specified for

steviolbioside
-

Packed Bed Reactor

(K. lactis)
- 90 (in 6 hours) [1]
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Caption: Enzymatic conversion of stevioside to steviolbioside.

Experimental Workflow
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Caption: Workflow for steviolbioside production and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7149536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7149536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535403/
https://www.benchchem.com/product/b1681143#enzymatic-hydrolysis-of-stevioside-to-produce-steviolbioside
https://www.benchchem.com/product/b1681143#enzymatic-hydrolysis-of-stevioside-to-produce-steviolbioside
https://www.benchchem.com/product/b1681143#enzymatic-hydrolysis-of-stevioside-to-produce-steviolbioside
https://www.benchchem.com/product/b1681143#enzymatic-hydrolysis-of-stevioside-to-produce-steviolbioside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

